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Compound of Interest

Compound Name: Lead cyanamide

Cat. No.: B3421075 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of lead cyanamide, a compound of

interest in materials science with a toxicological profile that warrants careful consideration. This

document summarizes its chemical and physical properties, details experimental protocols for

its synthesis and characterization, and discusses its known and inferred toxicological effects.

Molecular and Physical Properties
Lead cyanamide is an inorganic compound whose reported molecular formula and weight vary

across different sources. The most common representation in recent literature is PbCN₂,

corresponding to the molecular formula CN₂Pb. However, other stoichiometries have also been

reported. A summary of these properties is presented in Table 1.

Table 1: Molecular and Physical Properties of Lead Cyanamide
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Property Value Source(s)

Molecular Formula
PbCN₂ (also reported as

CH₂N₂Pb or C₂H₄N₄Pb)
[1][2][3]

Molecular Weight

249 g/mol (for CH₂N₂Pb) 291

g/mol (for C₂H₄N₄Pb) ~247.22

g/mol (for PbCN₂)

[2][3]

Appearance
White to off-white crystalline

powder

Semiconductor Properties
p-type semiconductor with an

indirect band gap of 2.4 eV
[1]

Potential Applications

Photocathode for

photoelectrochemical water

splitting, Corrosion inhibitor

[1][4]

It is crucial for researchers to perform thorough characterization to confirm the identity and

purity of lead cyanamide used in any experimental setting.

Experimental Protocols
This protocol is adapted from a method described for the synthesis of lead cyanamide for

semiconductor applications.[1]

Materials:

Lead(II) chloride (PbCl₂)

Sodium cyanamide (Na₂NCN)

Agate mortar and pestle

Quartz ampule

Tube furnace

Inert atmosphere glovebox

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://www.researchgate.net/publication/344317895_Metathetic_synthesis_of_lead_cyanamide_as_a_p-type_semiconductor
https://pubchem.ncbi.nlm.nih.gov/compound/57375663
https://pubchem.ncbi.nlm.nih.gov/compound/Lead-cyanamide
https://pubchem.ncbi.nlm.nih.gov/compound/57375663
https://pubchem.ncbi.nlm.nih.gov/compound/Lead-cyanamide
https://www.researchgate.net/publication/344317895_Metathetic_synthesis_of_lead_cyanamide_as_a_p-type_semiconductor
https://www.researchgate.net/publication/344317895_Metathetic_synthesis_of_lead_cyanamide_as_a_p-type_semiconductor
https://m.chemicalbook.com/ChemicalProductProperty_EN_CB3478130.htm
https://www.benchchem.com/product/b3421075?utm_src=pdf-body
https://www.benchchem.com/product/b3421075?utm_src=pdf-body
https://www.researchgate.net/publication/344317895_Metathetic_synthesis_of_lead_cyanamide_as_a_p-type_semiconductor
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3421075?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Procedure:

Inside an inert atmosphere glovebox, combine equimolar amounts of PbCl₂ and Na₂NCN in

an agate mortar.

Thoroughly grind the reactants for 15 minutes to ensure a homogeneous mixture.

Transfer the ground powder into a quartz ampule and seal it under vacuum.

Place the sealed ampule in a tube furnace and heat to 400°C for 12 hours.

After the reaction, allow the furnace to cool down to room temperature naturally.

The resulting product is lead cyanamide (PbNCN). The primary byproduct, NaCl, can be

removed by washing with deionized water.

Workflow for Solid-State Synthesis of Lead Cyanamide
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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